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Compound of Interest

Compound Name: Descarbon Sildenafil-d3

Cat. No.: B12409405 Get Quote

Technical Guide: Descarbon Sildenafil-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Descarbon Sildenafil-d3, a

deuterated analog of Descarbon Sildenafil. This document is intended for use by researchers,

scientists, and professionals in the field of drug development and analytical chemistry.

Descarbon Sildenafil-d3 is primarily utilized as an internal standard in pharmacokinetic and

metabolic studies of Sildenafil and its derivatives.

Quantitative Data
The following table summarizes the key quantitative information for Descarbon Sildenafil-d3,

compiled from various chemical suppliers. As a formal Certificate of Analysis was not publicly

available, the purity is an estimated value based on typical specifications for such reference

standards.
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Parameter Value Source/Comment

Chemical Name

4-ethoxy-3-(1-methyl-7-oxo-3-

propyl-6,7-dihydro-1H-

pyrazolo[4,3-d]pyrimidin-5-yl)-

N-(2-((methyl-

d3)amino)ethyl)benzenesulfon

amide

[1]

Molecular Formula C₂₀H₂₅D₃N₆O₄S [1][2][3]

Molecular Weight 451.56 g/mol [1][2][3]

CAS Number

Not available for the

deuterated form. The non-

labelled form is 466684-88-8.

[1][2]

Appearance White to Off-White Solid [4]

Purity Typically ≥98%

Based on general

specifications for similar

analytical standards.

Isotopic Purity ≥99% atom D
Based on typical specifications

for deuterated standards.

Structural Relationships
The following diagram illustrates the structural relationship between Sildenafil, its

impurity/metabolite Descarbon Sildenafil, and the deuterated internal standard, Descarbon
Sildenafil-d3.
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Sildenafil
C₂₂H₃₀N₆O₄S

Descarbon Sildenafil
C₂₀H₂₈N₆O₄S

Removal of piperazine ring and addition of (methylamino)ethyl group

Descarbon Sildenafil-d3
C₂₀H₂₅D₃N₆O₄S

Deuterium labeling (d3)

Click to download full resolution via product page

Structural relationship between Sildenafil and its derivatives.

Experimental Protocols
While a specific, detailed experimental protocol for a Certificate of Analysis of Descarbon
Sildenafil-d3 is not publicly available, the following methodologies are representative of the

analytical techniques used for the quality control and analysis of sildenafil and its related

compounds.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is designed to separate and quantify Descarbon Sildenafil-d3 from potential

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of Acetonitrile and an aqueous buffer (e.g., 20 mM Ammonium

Acetate, pH 7.0).

Flow Rate: 1.0 mL/min.
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Column Temperature: 30 °C.

Detection: UV at 240 nm.

Injection Volume: 10 µL.

Sample Preparation: A stock solution of Descarbon Sildenafil-d3 is prepared in a suitable

solvent such as methanol or acetonitrile at a concentration of approximately 1 mg/mL. This is

then diluted with the mobile phase to a working concentration (e.g., 0.1 mg/mL) for injection.

Data Analysis: The purity is determined by calculating the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
for Identity Confirmation
This method provides confirmation of the molecular weight and structure of Descarbon
Sildenafil-d3.

Instrumentation: An HPLC system coupled to a tandem mass spectrometer (e.g., a triple

quadrupole).

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Chromatographic Conditions: Similar to the HPLC method described above, often with a

faster gradient to ensure rapid elution.

Mass Spectrometry Parameters:

Scan Mode: Full scan to identify the parent ion and product ion scan to confirm

fragmentation patterns.

Parent Ion (m/z): [M+H]⁺ for Descarbon Sildenafil-d3 (expected around 452.6).

Collision Energy: Optimized to produce characteristic fragment ions.

Data Analysis: The identity of the compound is confirmed by the presence of the correct

parent ion and a consistent fragmentation pattern.
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Experimental Workflow
The following diagram outlines a typical workflow for the analysis of a batch of Descarbon
Sildenafil-d3 for a Certificate of Analysis.
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Workflow for the Certificate of Analysis of Descarbon Sildenafil-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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